Cas no 1239756-97-8 (Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate)

Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate structure
1239756-97-8 structure
Product Name:Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
CAS No:1239756-97-8
MF:C11H9N3O3
MW:231.207462072372
CID:5054056
Update Time:2023-08-24

Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
    • methyl 6-oxo-2-pyridin-3-yl-1H-pyrimidine-5-carboxylate
    • Z1250100646
    • methyl 4-oxo-2-(pyridin-3-yl)-1,4-dihydropyrimidine-5-carboxylate
    • Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
    • Inchi: 1S/C11H9N3O3/c1-17-11(16)8-6-13-9(14-10(8)15)7-3-2-4-12-5-7/h2-6H,1H3,(H,13,14,15)
    • InChI Key: XGQYGDCHRKGWNS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN=C(C2C=NC=CC=2)NC1=O)=O

Computed Properties

  • Exact Mass: 231.06439116 g/mol
  • Monoisotopic Mass: 231.06439116 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 80.6
  • Molecular Weight: 231.21

Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B496458-25mg
Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
1239756-97-8
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$ 50.00 2022-06-07
TRC
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Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
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$ 70.00 2022-06-07
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Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
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$ 275.00 2022-06-07
Chemenu
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methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
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Chemenu
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Chemenu
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Enamine
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methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
1239756-97-8 93%
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Enamine
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Enamine
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methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
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